Cas no 497060-83-0 ((4-(Benzo[3,4-D]1,3-dioxolan-5-ylmethyl)piperazinyl)((tert-butyl)amino)methane-1-thione)

• Product Name: (4-(Benzo[3,4-D]1,3-dioxolan-5-ylmethyl)piperazinyl)((tert-butyl)amino)methane-1-thione
• CAS No: 497060-83-0
• MF: C₁₇H₂₅N₃O₂S
• MW: 335.464302778244
• MDL: MFCD02662124
• CID: 4714698
• Update Time: 2025-10-21

(4-(Benzo[3,4-D]1,3-dioxolan-5-ylmethyl)piperazinyl)((tert-butyl)amino)methane-1-thione Chemical and Physical Properties

Names and Identifiers

• (4-(BENZO[3,4-D]1,3-DIOXOLAN-5-YLMETHYL)PIPERAZINYL)((TERT-BUTYL)AMINO)METHANE-1-THIONE
• Oprea1_689869
• 4-(1,3-benzodioxol-5-ylmethyl)-N-tert-butylpiperazine-1-carbothioamide
• 4-[(2H-1,3-benzodioxol-5-yl)methyl]-N-tert-butylpiperazine-1-carbothioamide
• (4-(Benzo[3,4-D]1,3-dioxolan-5-ylmethyl)piperazinyl)((tert-butyl)amino)methane-1-thione

• MDL： MFCD02662124
• Inchi： 1S/C17H25N3O2S/c1-17(2,3)18-16(23)20-8-6-19(7-9-20)11-13-4-5-14-15(10-13)22-12-21-14/h4-5,10H,6-9,11-12H2,1-3H3,(H,18,23)
• InChI Key： KLCRAPNWLPXGMH-UHFFFAOYSA-N
• SMILES： S=C(NC(C)(C)C)N1CCN(CC2=CC=C3C(=C2)OCO3)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 419
• Topological Polar Surface Area: 69.1

Additional information on (4-(Benzo[3,4-D]1,3-dioxolan-5-ylmethyl)piperazinyl)((tert-butyl)amino)methane-1-thione

Introduction to (4-(Benzo[3,4-D]1,3-dioxolan-5-ylmethyl)piperazinyl)((tert-butyl)amino)methane-1-thione and Its Applications in Modern Chemical Biology

(4-(Benzo[3,4-D]1,3-dioxolan-5-ylmethyl)piperazinyl)((tert-butyl)amino)methane-1-thione, with the CAS number 497060-83-0, is a compound of significant interest in the field of chemical biology. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in pharmaceutical research and drug development. The compound's unique chemical framework, incorporating a benzo[3,4-D]1,3-dioxolan-5-ylmethyl moiety and a tert-butyl)amino)methane-1-thione group, positions it as a versatile tool for investigating biological pathways and developing novel therapeutic agents.

The benzo[3,4-D]1,3-dioxolan-5-ylmethyl moiety is a key feature of this compound, contributing to its structural complexity and potentially influencing its biological activity. This fragment is derived from a class of heterocyclic compounds that have been widely studied for their pharmacological properties. The dioxolane ring system is known for its stability and ability to engage in various interactions with biological targets, making it a valuable component in drug design.

The presence of the piperazine ring in the molecule further enhances its potential as a pharmacophore. Piperazine derivatives are well-documented for their role in modulating neurotransmitter systems and have been utilized in the development of drugs targeting conditions such as depression, schizophrenia, and parasitic infections. The combination of the piperazine moiety with the dioxolane group in (4-(Benzo[3,4-D]1,3-dioxolan-5-ylmethyl)piperazinyl)((tert-butyl)amino)methane-1-thione suggests that this compound may exhibit multiple modes of action.

The ((tert-butyl)amino)methane-1-thione group adds another layer of complexity to the molecule. Thiourea derivatives are known for their diverse biological activities, including antimicrobial and anti-inflammatory properties. The tert-butyl group provides steric hindrance, which can influence the compound's solubility and interactions with biological targets. This feature makes it particularly interesting for designing molecules with tailored properties.

In recent years, there has been growing interest in the development of multifunctional compounds that can target multiple pathways simultaneously. (4-(Benzo[3,4-D]1,3-dioxolan-5-ylmethyl)piperazinyl)((tert-butyl)amino)methane-1-thione fits well into this trend. Its dual functionality allows it to interact with different biological systems, making it a promising candidate for treating complex diseases. For instance, its ability to modulate neurotransmitter systems while also exhibiting antimicrobial properties could make it effective against conditions where these pathways are dysregulated.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in chemical biology as a tool for understanding complex biological processes. The ability to design molecules that can selectively interact with specific targets makes (4-(Benzo[3,4-D]1,3-dioxolan-5-ylmethyl)piperazinyl)((tert-butyl)amino)methane-1-thione valuable for studying enzyme mechanisms and receptor interactions.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. The detailed understanding of the molecular structure of (4-(Benzo[3,4-D]1,3-dioxolan-5-ylmethyl)piperazinyl)((tert-butyl)amino)methane-1-thione has allowed researchers to predict its interactions with biological targets. This information is crucial for optimizing the compound's properties and improving its efficacy.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like (4-(Benzo[3,4-D]1,3-dioxolan-5-ylmethyl)piperazinyl)((tert-butyl)amino)methane-1-thione on a scalable basis. This capability is essential for both academic research and industrial applications.

The potential therapeutic applications of (4-(Benzo[3,4-D]1,3-dioxolan-5-ylmethyl)piperazinyl)((tert-butyl)amino)methane-1-thione are still being explored. However, preliminary studies suggest that it may have applications in treating neurological disorders and infections. The compound's ability to interact with multiple biological targets makes it a promising candidate for developing combination therapies that can address complex diseases more effectively than single-agent treatments.

In conclusion,(4-(Benzo[3,4-D]1,3-dioxolan-5-ylmethyl)piperazinyl)((tert-butyl)amino)methane-1-thione is a fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique structure and multifunctionality make it a valuable tool for understanding biological processes and developing novel therapeutic agents. As research continues to uncover new applications for this molecule,(497060–83–0 will undoubtedly play an important role in advancing our understanding of complex diseases and improving human health.